Cas no 885962-68-5 ([1,1'-Biphenyl]-4-methanol,4'-chloro-3'-methyl-)

• Product Name: [1,1'-Biphenyl]-4-methanol,4'-chloro-3'-methyl-
• CAS No: 885962-68-5
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• CID: 711983
• PubChem ID: 51401294
• Update Time: 2025-07-28

[1,1'-Biphenyl]-4-methanol,4'-chloro-3'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-methanol,4'-chloro-3'-methyl-
• [4-(4-chloro-3-methylphenyl)phenyl]methanol
• 4-(4-Chloro-3-methylphenyl)benzyl alcohol
• (4'-Chloro-3'-methyl[1,1'-biphenyl]-4-yl)methanol
• DTXSID70680131
• (4'-Chloro-3'-methyl-[1,1'-biphenyl]-4-yl)methanol
• 885962-68-5

• MDL： MFCD06858683
• Inchi： 1S/C14H13ClO/c1-10-8-13(6-7-14(10)15)12-4-2-11(9-16)3-5-12/h2-8,16H,9H2,1H3
• InChI Key： QQSXOKRPQYCDQX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 232.0654927g/mol
• Monoisotopic Mass: 232.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls